(4-(5-(5-Ethyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)(pyrazin-2-yl)methanone

• IUPAC Name: [4-[5-(5-ethyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]-pyrazin-2-ylmethanone
• InChI: InChI=1S/C18H19N7O2/c1-2-16-22-17(23-27-16)13-3-4-15(21-11-13)24-7-9-25(10-8-24)18(26)14-12-19-5-6-20-14/h3-6,11-12H,2,7-10H2,1H3
• InChI Key: HLTTWNDDTUQFTE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2=CN=C(C=C2)N3CCN(CC3)C(=O)C4=NC=CN=C4
• Molecular Formula: C18H19N7O2
• Molecular Weight: 365.4 g/mol
• CAS No.: 1235096-70-4

Description

(4-(5-(5-Ethyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)(pyrazin-2-yl)methanone is a useful research compound. Its molecular formula is C18H19N7O2 and its molecular weight is 365.397. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Compounds with structures involving elements like oxadiazole, pyridine, and piperazine are frequently involved in synthetic chemistry for the development of new chemical entities with potential biological activities. For example, the synthesis of new morpholinylpyrrolyl tetrahydrothieno[2,3-c] isoquinoline derivatives, as explored by Zaki, El-Dean, and Radwan (2014), showcases the versatility of these compounds in creating heterocyclic compounds with possible therapeutic relevance (Zaki, El-Dean, & Radwan, 2014).

Antimicrobial and Antimycobacterial Activity

Derivatives of pyridine and pyrazine, such as those incorporating oxadiazole units, have been evaluated for their antimicrobial and antimycobacterial activities. The research by Sidhaye et al. (2011) on nicotinic acid hydrazide derivatives indicates that structurally related compounds can exhibit significant antimicrobial properties, suggesting potential applications in developing new antimicrobial agents (Sidhaye et al., 2011).

Molecular Interaction Studies

The investigation into the molecular interactions of certain antagonists with receptors, such as the study conducted by Shim et al. (2002), provides valuable insights into how compounds with complex structures like the one mentioned can be designed to selectively bind to biological targets. This kind of research is crucial for drug discovery and development, especially in identifying compounds with potential therapeutic benefits (Shim et al., 2002).

Antioxidant Activity

Compounds featuring oxadiazole and related heterocycles have been explored for their antioxidant activities, which is an essential property for compounds that might be used to combat oxidative stress-related diseases. The work by Zaki et al. (2017) on pyrrolyl selenolo[2,3-b]pyridine derivatives is an example of research into the antioxidant properties of novel chemical entities (Zaki et al., 2017).